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Compound of Interest

Compound Name: bismuth;trifluoromethanesulfonate

Cat. No.: B8117083

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Bismuth(III) trifluoromethanesulfonate, commonly known as bismuth triflate (Bi(OTf)₃), has

emerged as a compound of significant interest in modern chemistry. Its unique combination of

strong Lewis acidity, water stability, and low toxicity makes it a versatile and environmentally

benign catalyst for a wide range of organic transformations. This technical guide provides a

comprehensive overview of the core physical and chemical properties of bismuth triflate,

detailed experimental protocols, and a mechanistic visualization of its catalytic activity.

Core Physical and Chemical Properties
Bismuth triflate is a white to off-white, hygroscopic crystalline solid.[1][2] It is notable for its

stability in air up to 100°C.[2] The trifluoromethanesulfonate (triflate) anions are excellent

leaving groups, contributing to the compound's high Lewis acidity.

Physical Properties
The key physical characteristics of bismuth triflate are summarized in the table below for quick

reference.
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Property Value

Molecular Formula C₃BiF₉O₉S₃[1]

Molecular Weight 656.19 g/mol [1]

Appearance White to off-white powder[1]

Melting Point >300 °C[3][4]

Solubility

Soluble in dimethyl sulfoxide (DMSO),

dimethylformamide (DMF), acetonitrile, and

dioxane.[2][3]

Thermal Decomposition

Decomposes in two stages: to Bi₂O₂SO₄

between 100-400 °C and to Bi₂O₃ between 400-

600 °C.[2]

Chemical Properties
Bismuth triflate's chemical behavior is dominated by its function as a potent Lewis acid catalyst.

This reactivity profile makes it a valuable tool in organic synthesis.
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Property Description

Lewis Acidity
A strong Lewis acid due to the electron-

withdrawing triflate groups.[5]

Stability

Notably stable in the presence of water and air,

unlike many traditional Lewis acids, which

allows for broader applications and easier

handling.[6] It is also described as a light-stable

catalyst.

Reactivity

An efficient and versatile catalyst for a multitude

of organic reactions, including Friedel-Crafts

acylations and alkylations, Mukaiyama aldol

reactions, Nazarov reactions, Knoevenagel

condensations, Mannich-type reactions,

glycosylations, and the synthesis of various

heterocyclic compounds.[5][6]

Environmental Profile

Considered an environmentally friendly or

"green" catalyst due to the low toxicity of

bismuth compounds.[6]

Experimental Protocols
Detailed methodologies are crucial for the successful application of bismuth triflate in a

research setting. Below are protocols for its synthesis and a representative catalytic

application.

Synthesis of Bismuth Triflate
This protocol is adapted from a patented method for the preparation of bismuth triflate from

bismuth(III) oxide and triflic acid.

Materials:

Bismuth(III) oxide (Bi₂O₃)

Trifluoromethanesulfonic acid (TfOH)
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Water-miscible alcohol (e.g., ethanol)

Deionized water

Procedure:

Prepare a water/alcohol mixture.

Add bismuth(III) oxide to the water/alcohol mixture to create a suspension. The typical

starting concentration of Bi₂O₃ is between 40 and 80 g/L.

Slowly add trifluoromethanesulfonic acid to the suspension. A molar ratio of CF₃SO₃H to

Bi₂O₃ between 6:1 and 6.5:1 is recommended.

Heat the reaction mixture to a temperature between 40 and 75 °C (preferably 60-70 °C) and

stir until the reaction is complete. The reaction is typically quantitative.

Upon completion, the bismuth triflate is in solution. To recover the product, remove the

solvent via evaporation.

The resulting solid is hydrated bismuth triflate. For purification and to obtain the anhydrous

form, lyophilization (freeze-drying) can be employed.

Bismuth Triflate-Catalyzed Knoevenagel Condensation
This is a general procedure for the Knoevenagel condensation of an aldehyde with an active

methylene compound using bismuth triflate as a catalyst.

Materials:

Aldehyde (e.g., 4-methoxybenzaldehyde)

Active methylene compound (e.g., ethyl cyanoacetate)

Bismuth(III) triflate (Bi(OTf)₃)

Solvent (optional, can be performed solvent-free)

Procedure:
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In a reaction vessel, combine the aldehyde (e.g., 2 mmol) and the active methylene

compound (e.g., 2.2 mmol).

Add a catalytic amount of bismuth triflate (e.g., 10 mol%).

If performing the reaction solvent-free, heat the mixture to 80 °C with stirring.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, the crude product can be purified. If the catalyst is to be recycled, the

crude product can be dissolved in a suitable solvent (e.g., water), stirred, and the aqueous

layer containing the catalyst can be separated, dried, and reused. The organic product can

be isolated from the solvent by standard extraction and purification techniques (e.g., column

chromatography).

Mandatory Visualizations
The following diagrams illustrate key processes related to bismuth triflate.
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Caption: Experimental workflow for the synthesis of bismuth triflate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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